7-(benzyloxy)-5-hydroxy-2-phenyl-4H-chromen-4-one
Overview
Description
7-(benzyloxy)-5-hydroxy-2-phenyl-4H-chromen-4-one, also known as apigenin-7-O-benzyl ether, is a flavonoid compound with various biological activities. It is commonly found in many plants, including parsley, chamomile, and celery. This compound has gained significant attention in the scientific community due to its potential therapeutic properties.
Scientific Research Applications
Antimicrobial Activity
This compound has been synthesized and investigated for its biocidal activities . It has shown good antibacterial and antifungal activities against selected bacterial and fungal strains . This suggests potential applications in the development of new antimicrobial agents.
Pharmaceutical Applications
Chalcones derivatives, which include this compound, have wide applications in pharmaceutical and medicinal chemistry . They have been synthesized by coupling with aromatic substituted aldehyde . This indicates potential use in the synthesis of new pharmaceutical compounds.
Antioxidant Activity
Coumarins, a class of phenolic compounds that include this compound, are known for their antioxidant properties . They have been a subject of intense study for their antioxidant behavior . This suggests potential applications in the development of antioxidant drugs and health supplements.
Cancer Research
Some related compounds have shown activity against cancer cell lines . While specific studies on this compound are not available, it’s possible that it may also have potential applications in cancer research.
Synthesis of Novel Compounds
This compound can be used as a starting material in the synthesis of novel compounds . This opens up a wide range of possibilities for the development of new materials with unique properties.
Crystal Structure Analysis
The crystal structure of related compounds has been studied . This could suggest potential applications in the field of crystallography and materials science.
properties
IUPAC Name |
5-hydroxy-2-phenyl-7-phenylmethoxychromen-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16O4/c23-18-11-17(25-14-15-7-3-1-4-8-15)12-21-22(18)19(24)13-20(26-21)16-9-5-2-6-10-16/h1-13,23H,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIYMWHBMOOSAEF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=C3C(=C2)OC(=CC3=O)C4=CC=CC=C4)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00419890 |
Source
|
| Record name | 5-hydroxy-2-phenyl-7-phenylmethoxychromen-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00419890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-(benzyloxy)-5-hydroxy-2-phenyl-4H-chromen-4-one | |
CAS RN |
110506-85-9 |
Source
|
| Record name | 5-hydroxy-2-phenyl-7-phenylmethoxychromen-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00419890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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